Cas no 2229453-97-6 (2-(3-bromo-4-methylthiophen-2-yl)propan-1-amine)

• Product Name: 2-(3-bromo-4-methylthiophen-2-yl)propan-1-amine
• CAS No: 2229453-97-6
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 6150880
• PubChem ID: 165797278
• Update Time: 2025-10-29

2-(3-bromo-4-methylthiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylthiophen-2-yl)propan-1-amine
• EN300-1919142
• 2229453-97-6

• Inchi： 1S/C8H12BrNS/c1-5(3-10)8-7(9)6(2)4-11-8/h4-5H,3,10H2,1-2H3
• InChI Key： MZGBNAGGHICWBD-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(C)CN

Computed Properties

• Exact Mass: 232.98738g/mol
• Monoisotopic Mass: 232.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(3-bromo-4-methylthiophen-2-yl)propan-1-amine

2-(3-Bromo-4-Methylthiophen-2-yl)Propan-1-Amine: A Comprehensive Overview

2-(3-Bromo-4-Methylthiophen-2-yl)Propan-1-Amine is a complex organic compound with the CAS number 2229453-97-6. This compound belongs to the class of amines and features a thiophene ring, making it a valuable molecule in various chemical and pharmaceutical applications. The structure of this compound consists of a thiophene ring substituted with a bromine atom at position 3 and a methyl group at position 4. Attached to the thiophene ring at position 2 is a propanamine group, which introduces additional functional diversity to the molecule.

The synthesis of 2-(3-Bromo-4-Methylthiophen-2-yl)Propan-1-Amine typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and possibly reductions or oxidations depending on the starting materials. The thiophene ring is often synthesized via cyclization reactions, such as the Knorr thiophene synthesis or other related methods. The introduction of the bromine substituent and the methyl group requires careful control of reaction conditions to ensure regioselectivity and high yields.

One of the most significant applications of this compound lies in its potential use as an intermediate in drug discovery and development. The presence of a thiophene ring, which is known for its aromatic stability and potential bioactivity, makes this compound an attractive candidate for medicinal chemistry research. Recent studies have highlighted the role of thiophene-containing compounds in modulating various biological targets, including enzymes, receptors, and ion channels.

Moreover, 2-(3-Bromo-4-Methylthiophen-2-yl)Propan-1-Amine has shown promise in catalytic applications due to its ability to act as a ligand in transition metal complexes. The amine group provides coordination sites for metal ions, enabling the formation of catalysts with enhanced activity and selectivity. This property has been explored in recent research focusing on asymmetric catalysis and enantioselective synthesis.

In terms of pharmacokinetics, this compound exhibits moderate solubility in aqueous solutions, which is advantageous for its potential use as a drug candidate. However, further studies are required to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties comprehensively. Recent advancements in computational chemistry have allowed researchers to predict these properties using molecular modeling techniques, reducing the need for extensive experimental testing.

The toxicological profile of 2-(3-Bromo-4-Methylthiophen-2-y Propan 1 Amine is another critical aspect that has garnered attention in recent years. Initial studies suggest that it has low acute toxicity; however, chronic effects remain under investigation. Regulatory agencies emphasize the importance of thorough safety assessments for compounds intended for therapeutic use.

Looking ahead, ongoing research aims to explore novel synthetic routes for this compound to enhance its scalability and cost-effectiveness. Green chemistry principles are being integrated into these efforts to minimize environmental impact and promote sustainability.

In conclusion, 2-(3-Bromo 4 Methylthiophen 2 yl) Propan 1 Amine stands out as a versatile molecule with diverse applications across chemistry and pharmacology. Its unique structure positions it as a valuable tool in both academic research and industrial development.